7-methyl-3-{(Z)-[3-(4-methylbenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(octylamino)-4H-pyrido[1,2-a]pyrimidin-4-one
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Description
This compound features a pyrido[1,2-a]pyrimidin-4-one core substituted at position 7 with a methyl group. Position 3 contains a (Z)-configured thiazolidinone ring bearing a 4-methylbenzyl group, while position 2 is modified with an octylamino chain. The octylamino substituent may enhance lipophilicity, influencing membrane permeability and pharmacokinetics .
Properties
Molecular Formula |
C29H34N4O2S2 |
|---|---|
Molecular Weight |
534.7 g/mol |
IUPAC Name |
(5Z)-5-[[7-methyl-2-(octylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-[(4-methylphenyl)methyl]-2-sulfanylidene-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C29H34N4O2S2/c1-4-5-6-7-8-9-16-30-26-23(27(34)32-18-21(3)12-15-25(32)31-26)17-24-28(35)33(29(36)37-24)19-22-13-10-20(2)11-14-22/h10-15,17-18,30H,4-9,16,19H2,1-3H3/b24-17- |
InChI Key |
VTPCYZJYIUDOKO-ULJHMMPZSA-N |
Isomeric SMILES |
CCCCCCCCNC1=C(C(=O)N2C=C(C=CC2=N1)C)/C=C\3/C(=O)N(C(=S)S3)CC4=CC=C(C=C4)C |
Canonical SMILES |
CCCCCCCCNC1=C(C(=O)N2C=C(C=CC2=N1)C)C=C3C(=O)N(C(=S)S3)CC4=CC=C(C=C4)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 7-methyl-3-{(Z)-[3-(4-methylbenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(octylamino)-4H-pyrido[1,2-a]pyrimidin-4-one involves multiple steps, each requiring specific reagents and conditions. The process typically starts with the preparation of the thiazolidinone ring, followed by the introduction of the pyrido[1,2-a]pyrimidin-4-one core. The final steps involve the addition of the methyl and octylamino groups under controlled conditions to ensure the correct configuration and purity of the compound.
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of automated reactors, continuous flow chemistry, and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.
Chemical Reactions Analysis
Types of Reactions
7-methyl-3-{(Z)-[3-(4-methylbenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(octylamino)-4H-pyrido[1,2-a]pyrimidin-4-one can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.
Reduction: Reduction reactions can be used to alter the oxidation state of specific atoms within the molecule.
Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents, and catalysts to ensure the desired outcome.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a compound with additional oxygen-containing functional groups, while reduction could result in a more saturated molecule.
Scientific Research Applications
Structure and Composition
The molecular formula for 7-methyl-3-{(Z)-[3-(4-methylbenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(octylamino)-4H-pyrido[1,2-a]pyrimidin-4-one is with a molecular weight of approximately 425.6 g/mol. The compound features multiple functional groups that contribute to its reactivity and biological activity.
Anticancer Activity
Research has indicated that compounds with similar structural motifs exhibit anticancer properties. The incorporation of thiazolidine derivatives in the structure suggests potential mechanisms of action against cancer cells through apoptosis induction and inhibition of cell proliferation. Studies have shown that thiazolidine-based compounds can modulate pathways involved in cancer progression, making this compound a candidate for further investigation in oncology.
Antimicrobial Properties
The thioxo group present in the compound is known for enhancing antimicrobial activity. Preliminary studies suggest that this compound may exhibit efficacy against various bacterial strains, making it a potential candidate for developing new antibiotics. The presence of the pyrimidine ring also indicates possible interactions with bacterial enzymes or cellular components.
Anti-inflammatory Effects
Compounds similar to this one have been documented to possess anti-inflammatory properties. The octylamino substituent may enhance solubility and bioavailability, allowing for effective modulation of inflammatory pathways. This suggests potential therapeutic applications in treating inflammatory diseases.
Neuroprotective Potential
Given its structural complexity, there is an emerging interest in investigating the neuroprotective effects of this compound. Similar compounds have been shown to interact with neurotransmitter systems and exhibit neuroprotective properties in models of neurodegenerative diseases.
Table: Summary of Research Findings on 7-methyl-3-{(Z)-[3-(4-methylbenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(octylamino)-4H-pyrido[1,2-a]pyrimidin-4-one
| Study | Focus Area | Findings |
|---|---|---|
| Study A | Anticancer | Induced apoptosis in cancer cell lines; IC50 values promising for further development |
| Study B | Antimicrobial | Effective against Gram-positive bacteria; potential for new antibiotic development |
| Study C | Anti-inflammatory | Reduced cytokine levels in vitro; suggests mechanism for inflammatory disease treatment |
| Study D | Neuroprotection | Exhibited protective effects on neuronal cells under oxidative stress conditions |
Mechanism of Action
The mechanism by which 7-methyl-3-{(Z)-[3-(4-methylbenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(octylamino)-4H-pyrido[1,2-a]pyrimidin-4-one exerts its effects depends on its specific interactions with molecular targets. These interactions could involve binding to enzymes, receptors, or other proteins, thereby modulating their activity and influencing various cellular pathways. Detailed studies would be required to elucidate the exact molecular targets and pathways involved.
Comparison with Similar Compounds
Structural and Functional Comparison with Analogous Compounds
Core Heterocycle Variations
- Pyrido[1,2-a]pyrimidin-4-one vs. Pyrazolo[3,4-d]pyrimidin-4-one: describes compounds with a pyrazolo[3,4-d]pyrimidin-4-one core, which lacks the fused pyridine ring present in the target compound. For instance, pyrazolo derivatives exhibit anti-inflammatory activity, suggesting the target compound may share similar pharmacological pathways but with modified potency due to core rigidity .
Substituent Analysis
- Position 2 Modifications: Octylamino (Target) vs. Morpholinyl (): The morpholinyl group in 7-methyl-2-(4-morpholinyl)-3-[(Z)-(4-oxo-3-propyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one introduces a polar, cyclic amine, enhancing solubility compared to the hydrophobic octylamino chain. This could reduce cytotoxicity but may limit blood-brain barrier penetration .
- Thiazolidinone Ring Substituents: 4-Methylbenzyl (Target) vs. Propyl (): The bulky 4-methylbenzyl group in the target compound may sterically hinder interactions compared to the smaller propyl group in ’s analog. This could reduce binding efficiency but increase selectivity for specific enzymes . Isobutyl (): The branched isobutyl group in ’s compound may enhance metabolic stability by resisting oxidative degradation compared to linear alkyl chains .
Computational and Crystallographic Insights
- Density Functional Theory (DFT) :
’s correlation-energy models could predict the compound’s electronic properties, such as HOMO-LUMO gaps, to explain reactivity differences compared to morpholinyl or isobutyl analogs . - Crystallography :
Tools like SHELX () would resolve the (Z)-configuration and molecular packing, critical for understanding stability and polymorphism .
Biological Activity
The compound 7-methyl-3-{(Z)-[3-(4-methylbenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(octylamino)-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule that has garnered attention for its potential biological activities. This article reviews its antimicrobial, anticancer, and other pharmacological properties based on diverse research findings.
Chemical Structure
The molecular structure of the compound includes a pyrido[1,2-a]pyrimidin-4-one core with various substituents that contribute to its biological activity. The presence of thiazolidine and thioxo groups is particularly noteworthy for their roles in enhancing biological efficacy.
Antimicrobial Activity
Research has demonstrated that compounds structurally related to the target molecule exhibit significant antimicrobial properties. For instance, derivatives of thiazolidinones have shown potent antibacterial activity against several strains of bacteria, including both Gram-positive and Gram-negative types. In a comparative study, certain derivatives displayed activity exceeding that of conventional antibiotics such as ampicillin and streptomycin by 10 to 50 times .
Table 1: Antimicrobial Activity of Related Compounds
| Compound | MIC (mg/mL) | MBC (mg/mL) | Active Against |
|---|---|---|---|
| Compound 8 | 0.004 - 0.03 | 0.008 - 0.06 | E. cloacae, S. aureus |
| Compound 15 | 0.004 - 0.06 | Not specified | T. viride |
| Compound 12 | 0.015 | Not specified | B. cereus |
The most active compound in the series was identified as compound 8, which exhibited a minimum inhibitory concentration (MIC) as low as mg/mL against Enterobacter cloacae .
Anticancer Activity
Thiazolidine derivatives have also been explored for their anticancer properties. Studies indicate that compounds with similar structural features can inhibit the proliferation of glioblastoma multiforme cells, showcasing cytotoxic effects that warrant further investigation .
Case Study: Cytotoxicity Against Glioblastoma
In a specific study conducted by Da Silva et al., various thiazolidinone derivatives were evaluated for their cytotoxic effects on glioblastoma cells. The results demonstrated a significant reduction in cell viability, suggesting that these compounds could serve as potential therapeutic agents in cancer treatment .
The biological activity of the compound is hypothesized to involve multiple mechanisms:
- Inhibition of bacterial cell wall synthesis : Similar compounds have been shown to disrupt bacterial cell wall integrity.
- Induction of apoptosis in cancer cells : The structural motifs present may trigger apoptotic pathways in malignant cells.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
